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Executive Summary

2,5-Dibromobenzoyl chloride is a highly reactive acyl chloride intermediate used in the
synthesis of pharmaceuticals, agrochemicals, and functional organic materials (e.g., organic
diodes).[1] Unlike its parent compound, 2,5-dibromobenzoic acid, the chloride derivative lacks
the ability to form intermolecular hydrogen bonds, resulting in distinct physical properties—most
notably a significantly lower melting point and increased solubility in aprotic organic solvents.[1]

This guide provides a technical analysis of its solid and liquid states, emphasizing the
thermodynamic shifts that occur during phase transition and the practical implications for
handling this corrosive electrophile.[1]

Chemical Identity & Structural Analysis[1][2][3][4]

The substitution of bromine atoms at the 2- and 5-positions of the benzoyl chloride ring
introduces significant steric bulk and electron-withdrawing character, influencing both the
crystal lattice energy of the solid and the density of the liquid melt.[1]
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Property Data

Chemical Name 2,5-Dibromobenzoyl chloride
CAS Number 59615-13-3

Molecular Formula C+HsBr2CIO

Molecular Weight 298.36 g/mol

SMILES CIC(=0)C1=CC(Br)=CC=C1Br

Ortho/Meta-bromo substitution; Acyl chloride
Structural Features ] ]
functionality

Comparative Physical Properties: Solid vs. Liquid[3]

The transition from solid to liquid for 2,5-Dibromobenzoyl chloride represents a shift from a
lattice stabilized by halogen-halogen interactions to a reactive, dense fluid.[1]

Solid-State Properties

o Appearance: Typically an off-white to pale yellow crystalline solid.[1]

o Crystal Habit: The 2,5-dibromo substitution pattern often leads to lower symmetry in packing
compared to para-substituted analogs, potentially resulting in needle-like or prismatic
crystals.[1]

e Melting Point (Thermodynamics):

o Experimental Insight: While the parent acid (2,5-Dibromobenzoic acid) melts at 157°C
(CAS 610-71-9), the conversion to the acid chloride removes the carboxylic acid dimer
hydrogen bonding network.[1]

o Estimation: Based on the analog 2,5-Dichlorobenzoyl chloride (MP ~30°C) and the
increased molecular weight of bromine, 2,5-Dibromobenzoyl chloride is expected to be
a low-melting solid (est. 40—70°C). It may liquefy upon gentle heating or even storage in
warm ambient conditions.[1]
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Liquid-State Properties (Melt)

o Density: The liquid phase is exceptionally dense due to the high atomic mass of the two
bromine atoms.[1]

o Estimated Density:> 1.80 g/cm?3 (Reference: 1,4-Dibromobenzene has a density of ~1.84
g/cm3).[1]

 Viscosity: The melt exhibits low viscosity compared to the parent acid, facilitating pumping in
continuous flow reactors, though care must be taken to prevent solidification in transfer lines.

[1]

o Refractive Index: High, due to the polarizability of the bromine atoms and the aromatic

system.[1]
Summary Comparison Table
Solid State (Standard Liquid State (Melt /
Property .. .
Conditions) Solution)
) ] Van der Waals, Halogen Dipole-dipole, Dispersion
Dominant Interaction _
bonding forces
o Surface-limited; slow High; rapid hydrolysis with
Reactivity ] i
hydrolysis moisture
. : _ _ Splash hazard; vapor
Handling Hazard Dust inhalation; skin contact ]
generation
_ _ _ High (>1.8 g/cm?); sinks in
Density High (Crystal packing)
water
N Low in water (hydrolyzes); Miscible with Toluene, THF,
Solubility ]
Soluble in DCM DCM

Synthesis & Reactivity Pathways[1]

The physical state of 2,5-Dibromobenzoyl chloride dictates the processing method.[1] It is
typically synthesized in solution (liquid phase) but isolated as a solid or used directly as a crude
oil.[1]
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Synthesis Workflow (Graphviz)[1]

————————————————————————————————————————————————————————————————————————————————————

Phase Transition: Solid Acid — Liquid Chloride
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Figure 1: Synthetic pathway transforming the high-melting acid into the low-melting/liquid acid
chloride.

Experimental Protocols & Handling
Handling the "Melt"

Because 2,5-Dibromobenzoyl chloride is a low-melting solid, it can often be handled as a
liquid by gently warming the container to 50-60°C.[1]

o Advantage: Liquid transfer allows for precise volumetric dosing using syringes or peristaltic
pumps.[1]

e Risk: Heating increases vapor pressure.[1] This compound is a lachrymator and potent
irritant.[1][2] All heating must occur within a fume hood.[1]

Hydrolysis Prevention
The liquid state is highly susceptible to hydrolysis by atmospheric moisture, reverting to the
solid acid (which can clog reactor lines).[1]

e Protocol: Store under an inert atmosphere (Nitrogen or Argon).

e Solvent Compatibility: If keeping as a liquid solution, use anhydrous Dichloromethane (DCM)
or Toluene.[1] Avoid ethers if Lewis acids are present in subsequent steps (potential
cleavage).[1]
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Safety Data (SDS Highlights)

o GHS Classification: Skin Corr.[1][3][4][5] 1B (Causes severe skin burns and eye damage).[1]
« Signal Word: Danger.

e Precaution: Do not breathe dust/fume/gas/mist/vapors/spray.[1][2] Wear protective
gloves/protective clothing/eye protection/face protection.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3,5-Dinitrobenzoyl chloride | C7TH3CIN205 | CID 7432 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. assets.thermofisher.cn [assets.thermofisher.cn]

e 3. 2,5-Dichlorobenzyl bromide | C7H5BrCI2 | CID 3495744 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 4. sigmaaldrich.com [sigmaaldrich.com]

e 5. 2,5-Dibromobenzoic Acid | 610-71-9 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

¢ To cite this document: BenchChem. [Technical Guide: Physical Properties of 2,5-
Dibromobenzoyl Chloride (Solid vs. Liquid)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054324/docs#technical-guide-physical-properties-
of-2-5-dibromobenzoyl-chloride-solid-vs-liquid]

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dinitrobenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dichlorobenzyl-bromide
https://www.sigmaaldrich.com/sds/sial/156272
https://www.tcichemicals.com/IN/en/p/D3439
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dinitrobenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dinitrobenzoyl-chloride
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24676&PLANT=d__ALF
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dinitrobenzoyl-chloride
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24676&PLANT=d__ALF
https://www.benchchem.com/product/b3054324/docs?utm_src=pdf-body#technical-guide-physical-properties-of-2-5-dibromobenzoyl-chloride-solid-vs-liquid
https://pubchem.ncbi.nlm.nih.gov/compound/13450524
https://www.benchchem.com/product/b3054324/docs?utm_src=pdf-body#technical-guide-physical-properties-of-2-5-dibromobenzoyl-chloride-solid-vs-liquid
https://www.pharmaffiliates.com/
https://www.benchchem.com/product/b3054324?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dinitrobenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dinitrobenzoyl-chloride
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24676&PLANT=d__ALF
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dichlorobenzyl-bromide
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dichlorobenzyl-bromide
https://www.sigmaaldrich.com/sds/sial/156272
https://www.tcichemicals.com/IN/en/p/D3439
https://www.tcichemicals.com/IN/en/p/D3439
https://www.benchchem.com/product/b3054324/docs#technical-guide-physical-properties-of-2-5-dibromobenzoyl-chloride-solid-vs-liquid
https://www.benchchem.com/product/b3054324/docs#technical-guide-physical-properties-of-2-5-dibromobenzoyl-chloride-solid-vs-liquid
https://www.benchchem.com/product/b3054324/docs#technical-guide-physical-properties-of-2-5-dibromobenzoyl-chloride-solid-vs-liquid
https://www.benchchem.com/product/b3054324/docs#technical-guide-physical-properties-of-2-5-dibromobenzoyl-chloride-solid-vs-liquid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054324?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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